Cas no 365503-47-5 (2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl]-)

• Product Name: 2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl]-
• CAS No: 365503-47-5
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 6359738
• PubChem ID: 1527707
• Update Time: 2025-10-28

2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl]-
• N-(4-chlorophenyl)-2-cyano-3-[2-(propan-2-yloxy)phenyl]prop-2-enamide
• Z44310334
• (E)-N-(4-chlorophenyl)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enamide
• EN300-18153354
• (2E)-N-(4-chlorophenyl)-2-cyano-3-[2-(propan-2-yloxy)phenyl]prop-2-enamide
• 365503-47-5
• AKOS001030755

• Inchi： 1S/C19H17ClN2O2/c1-13(2)24-18-6-4-3-5-14(18)11-15(12-21)19(23)22-17-9-7-16(20)8-10-17/h3-11,13H,1-2H3,(H,22,23)
• InChI Key： WJRDWKHWQIWGMK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(C#N)=CC1=CC=CC=C1OC(C)C

Computed Properties

• Exact Mass: 340.0978555g/mol
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl]-

Compound CAS No 365503-47-5: 2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl]

The compound with CAS No 365503-47-5, commonly referred to as 2-propenamide, N-(4-chlorophenyl)-2-cyano-3-[2-(1-methylethoxy)phenyl], is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyano group, a chlorophenyl group, and a methylethoxyphenyl group. These functional groups contribute to its versatile reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. The cyano group in the molecule acts as an electron-withdrawing group, enhancing the molecule's ability to participate in various chemical reactions. This property has been exploited in the synthesis of novel polymers and high-performance materials. For instance, researchers have reported the use of this compound as a building block for creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH changes.

The chlorophenyl group in the molecule adds another layer of complexity to its structure. This group is known for its ability to undergo nucleophilic aromatic substitution reactions, making it a valuable component in the synthesis of biologically active compounds. Recent advancements in medicinal chemistry have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer activities. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways.

The methylethoxyphenyl group further enhances the molecule's versatility by introducing steric hindrance and electronic effects. This group plays a crucial role in determining the molecule's solubility and bioavailability, which are critical factors in drug design. Researchers have also explored the use of this compound in the development of nanomaterials, such as carbon dots and metal-organic frameworks (MOFs), due to its ability to act as a linker or functionalizing agent.

From a synthetic perspective, the preparation of CAS No 365503-47-5 involves a series of multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of intermediates that incorporate the chlorophenyl and methylethoxyphenyl groups. These intermediates are then subjected to coupling reactions to introduce the cyano group and form the final product. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promise in several fields. In the pharmaceutical industry, it is being investigated as a potential lead compound for developing new drugs targeting chronic diseases such as cancer and inflammation. In materials science, it is being used to create advanced materials with tailored properties for applications in electronics, sensors, and energy storage devices.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No 365503-47-5 to reduce costs and improve sustainability. Additionally, efforts are underway to explore new biological targets for this compound and develop its derivatives with enhanced efficacy and reduced side effects.

In conclusion, CAS No 365503-47-5 represents a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation.